Cas no 125605-10-9 (1,3-Butanediol,4-chloro-, (3R)-)

• Product Name: 1,3-Butanediol,4-chloro-, (3R)-
• CAS No: 125605-10-9
• MF: C₄H₉ClO₂
• MW: 124.566060781479
• CID: 235772
• PubChem ID: 7021080
• Update Time: 2025-07-18

1,3-Butanediol,4-chloro-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,4-chloro-, (3R)-
• (R)-4-CHLOR-1,3-BUTANEDIOL
• (R)-4-CHLORO-1,3-BUTANEDIOL
• (3R)-4-chloro-1,3-butanediol
• (R)-(+)-4-chloro-1,3-butanediol
• (R)-4-chlorobutane-1,3-diol
• 4-Chloro-(R)-1,3-butanediol
• SCHEMBL4787058
• 1,3-Butanediol, 4-chloro-, (3R)-
• 5LY2WU5NY6
• 125605-10-9
• IQDXPPKWNPMHJI-SCSAIBSYSA-N
• AKOS006271425
• 1,3-Butanediol, 4-chloro-, (R)-
• (3R)-4-chlorobutane-1,3-diol
• 4-Chloro-1,3-butanediol, (3R)-

• Inchi： 1S/C4H9ClO2/c5-3-4(7)1-2-6/h4,6-7H,1-3H2/t4-/m1/s1
• InChI Key： IQDXPPKWNPMHJI-SCSAIBSYSA-N
• SMILES： ClC[C@@H](CCO)O

Computed Properties

• Exact Mass: 124.02900
• Monoisotopic Mass: 124.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 270.2±25.0 ºC (760 Torr),
• Flash Point: 117.2±23.2 ºC,
• Refractive Index: 1.473
• Solubility: Soluble (177 g/l) (25 º C),
• PSA: 40.46000
• LogP: -0.03150

Additional information on 1,3-Butanediol,4-chloro-, (3R)-

Introduction to 1,3-Butanediol,4-chloro-, (3R) and Its CAS No. 125605-10-9 in Modern Chemical and Pharmaceutical Research

The compound 1,3-Butanediol,4-chloro-, (3R), identified by the CAS number 125605-10-9, represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This chiral alcohol derivative has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, drug development, and industrial processes. The presence of a chlorine substituent at the 4-position and the (3R) configuration introduces specific reactivity patterns that make it a valuable building block for complex molecular architectures.

In recent years, the demand for high-purity chiral compounds has surged, particularly in the pharmaceutical industry, where enantiopure intermediates are essential for the synthesis of active pharmaceutical ingredients (APIs). The (3R)-configuration of 1,3-Butanediol,4-chloro-, (3R) aligns with this trend, offering researchers a reliable starting material for constructing enantiomerically enriched molecules. This compound’s utility extends beyond mere structural diversity; its reactivity profile allows for further functionalization via nucleophilic substitution, oxidation, or reduction reactions, making it adaptable to a wide range of synthetic pathways.

One of the most compelling aspects of 1,3-Butanediol,4-chloro-, (3R) is its role in the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been explored as precursors for non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The chlorine atom at the 4-position serves as a handle for further chemical modifications, enabling the introduction of additional functional groups that can fine-tune biological activity. Such modifications are critical in achieving optimal drug efficacy while minimizing side effects.

The industrial significance of 1,3-Butanediol,4-chloro-, (3R) is also underscored by its applications in polymer chemistry. Chiral diols are frequently employed as monomers or additives in the synthesis of polymers with tailored mechanical and thermal properties. The chlorine substituent enhances reactivity with other monomers through electrophilic aromatic substitution or addition reactions, facilitating the creation of advanced materials such as liquid crystals or biodegradable polymers. These materials find applications in electronics, coatings, and sustainable packaging industries.

Recent advancements in catalytic processes have further highlighted the importance of 1,3-Butanediol,4-chloro-, (3R). Transition-metal-catalyzed reactions involving this compound have enabled efficient asymmetric synthesis routes to complex heterocycles and natural product analogs. For example, palladium-catalyzed cross-coupling reactions between 1,3-Butanediol,4-chloro-, (3R) derivatives and aryl halides have been optimized to produce biologically relevant scaffolds with high enantioselectivity. Such methodologies underscore the compound’s versatility as a synthetic intermediate.

The environmental impact of utilizing 1,3-Butanediol,4-chloro-, (3R) has also been a focus of contemporary research. Efforts to develop greener synthetic routes for this compound have included biocatalytic approaches and solvent-free reaction conditions. These innovations aim to reduce waste generation and energy consumption while maintaining high yields and purity standards. Such sustainable practices align with global initiatives to promote green chemistry principles across industries.

Looking ahead, the future prospects for 1,3-Butanediol,4-chloro-, (3R) appear promising as new applications continue to emerge. Its role in drug discovery is expected to expand with advancements in computational chemistry and high-throughput screening techniques. Additionally，its potential in materials science remains untapped，with ongoing research exploring its use in next-generation electronic components and smart materials.

In conclusion,1，3-butandirol，4 - chlors ，（ 3 R ）is not only a versatile chemical intermediate but also a cornerstone in modern pharmaceutical and material science research。 Its unique structural features， coupled with its reactivity， make it indispensable for synthesizing high-value compounds。 As scientific understanding evolves， so too will the applications of this remarkable compound， solidifying its position as a critical component in both academic laboratories and industrial settings。